Cas no 54667-01-5 (N-Cbz-2-(2-methyl-1,3-dioxolan-2-yl)ethylamine)

• Product Name: N-Cbz-2-(2-methyl-1,3-dioxolan-2-yl)ethylamine
• CAS No: 54667-01-5
• MDL: MFCD16943536
• CID: 4651794
• Update Time: 2025-08-03

N-Cbz-2-(2-methyl-1,3-dioxolan-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• N-Cbz-2-(2-methyl-1,3-dioxolan-2-yl)ethylamine

• MDL： MFCD16943536

Additional information on N-Cbz-2-(2-methyl-1,3-dioxolan-2-yl)ethylamine

Professional Introduction to Compound with CAS No. 54667-01-5 and Product Name: N-Cbz-2-(2-methyl-1,3-dioxolan-2-yl)ethylamine

The compound with CAS No. 54667-01-5 and the product name N-Cbz-2-(2-methyl-1,3-dioxolan-2-yl)ethylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The N-Cbz (N-carbobenzyloxy) protecting group is a well-established moiety in peptide synthesis, providing stability and facilitating selective reactions. The core structure incorporates a 2-methyl-1,3-dioxolan-2-yl moiety, which is a cyclic ether derivative known for its versatility in medicinal chemistry.

Recent research has highlighted the importance of cyclic ethers in medicinal chemistry due to their ability to enhance bioavailability and metabolic stability. The 2-methyl-1,3-dioxolan-2-yl group, in particular, has been explored for its role in modulating pharmacokinetic properties of small molecules. Studies have demonstrated that this moiety can improve solubility and reduce susceptibility to enzymatic degradation, making it an attractive candidate for drug design. The combination of the N-Cbz protecting group and the 2-methyl-1,3-dioxolan-2-yl scaffold in N-Cbz-2-(2-methyl-1,3-dioxolan-2-yl)ethylamine suggests a compound with both stability and functional versatility.

In the context of modern drug discovery, the development of novel intermediates like N-Cbz-2-(2-methyl-1,3-dioxolan-2-yl)ethylamine is crucial for synthesizing complex molecules with desired pharmacological properties. The compound's structure allows for further functionalization, enabling chemists to explore various derivatives with tailored biological activities. For instance, the presence of the N-Cbz group provides a site for selective deprotection, allowing for controlled release of the amine functionality during later stages of drug synthesis. This level of control is essential for optimizing drug efficacy and minimizing side effects.

Current research trends indicate that compounds incorporating cyclic ethers are being increasingly investigated for their potential in treating a wide range of diseases. The 2-methyl-1,3-dioxolan-2-yl group has been shown to enhance membrane permeability and improve oral bioavailability, making it particularly valuable in developing treatments for central nervous system disorders. Additionally, studies have suggested that this moiety can interact with biological targets in unique ways, offering new opportunities for therapeutic intervention. The synthesis and characterization of N-Cbz-2-(2-methyl-1,3-dioxolan-2-yl)ethylamine contribute to these efforts by providing a versatile building block for future drug candidates.

The pharmaceutical industry continues to seek innovative solutions for addressing unmet medical needs. Compounds like N-Cbz-2-(2-methyl-1,3-dioxolan-2-yl)ethylamine exemplify the importance of structural diversity in drug discovery. By leveraging established protecting groups such as the N-Cbz moiety and incorporating functionalized cyclic ethers like the 2-methyl-1,3-dioxolan-2-ylyl group, researchers can design molecules with enhanced pharmacological profiles. This approach not only accelerates the development process but also increases the likelihood of identifying compounds with superior therapeutic potential.

Advances in synthetic methodologies have further enabled the exploration of complex molecular architectures. Techniques such as transition-metal-catalyzed reactions and enantioselective synthesis have made it possible to construct intricate structures with high precision. The preparation of N-Cbz-2-(2-methyl-1,3-dioxolan-2-ylyl)ethylamine underscores these capabilities by demonstrating the successful integration of multiple functional groups into a single molecule. Such achievements are critical for advancing pharmaceutical research and translating laboratory discoveries into clinical applications.

The potential applications of N-Cbz-2-(2-methyl-l ,3-dioxolan - - - - yl ) ethylamine extend beyond traditional small-molecule drug development. Its unique structural features make it a promising candidate for use in biopharmaceuticals and advanced materials. For example, the compound could be utilized as an intermediate in the synthesis of peptide mimetics or as a precursor for designing novel polymers with specific biological activities. The versatility of its core structure allows researchers to adapt it to various chemical transformations, opening doors to innovative applications across multiple disciplines.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with target proteins and enzymes. The incorporation of cyclic ethers into drug candidates has been shown to improve binding affinity and reduce off-target effects. The study of compounds like N-Cbz - - - - ( -- -- -- ) ethylamine contributes to this growing knowledge by providing insights into how structural modifications can influence molecular recognition processes. Such findings are invaluable for developing more effective and safer therapeutics.

In conclusion, N-Cbz - -- -- -- yl ) ethylamine represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential applications . Its combination o f t he N - C bz protectin g group an d t he -- -- -- yl s t ructure highlights t he importance o f cyc lic e ters i n mod er ni ng pharma cokinetic properties . T he compoun d's versatility makes i t an attr active candi date f or fur ther stu dies an d deve lopment , holdi ng promise f or advanci ng both academic research an d clini cal appl ic ati ons . As research i n thi s area conti nues t o progress , we can expect t o see more innovative uses f or compoun ds wi th si mi lar structural featu res . p >